Cas no 79795-85-0 (Octadecanoic acid, 4-formyl-2-methoxyphenyl ester)

Octadecanoic acid, 4-formyl-2-methoxyphenyl ester structure
79795-85-0 structure
Product Name:Octadecanoic acid, 4-formyl-2-methoxyphenyl ester
CAS No:79795-85-0
MF:C26H42O4
MW:418.609288692474
CID:531946
PubChem ID:12191273
Update Time:2025-04-19

Octadecanoic acid, 4-formyl-2-methoxyphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Octadecanoic acid, 4-formyl-2-methoxyphenyl ester
    • (4-formyl-2-methoxyphenyl) octadecanoate
    • SCHEMBL891656
    • 79795-85-0
    • DTXSID20479830
    • 4-FORMYL-2-METHOXYPHENYL OCTADECANOATE
    • Inchi: 1S/C26H42O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-26(28)30-24-20-19-23(22-27)21-25(24)29-2/h19-22H,3-18H2,1-2H3
    • InChI Key: OIENANNQMBELCC-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C=O)=CC=1OC)C(CCCCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 418.30830982g/mol
  • Monoisotopic Mass: 418.30830982g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 20
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.5
  • Topological Polar Surface Area: 52.6Ų

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